Cas no 2228931-61-9 (4-(furan-2-yl)methyl-4-methoxypiperidine)

• Product Name: 4-(furan-2-yl)methyl-4-methoxypiperidine
• CAS No: 2228931-61-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6042738
• PubChem ID: 165970769
• Update Time: 2025-05-21

4-(furan-2-yl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)methyl-4-methoxypiperidine
• EN300-1832642
• 4-[(furan-2-yl)methyl]-4-methoxypiperidine
• 2228931-61-9

• Inchi： 1S/C11H17NO2/c1-13-11(4-6-12-7-5-11)9-10-3-2-8-14-10/h2-3,8,12H,4-7,9H2,1H3
• InChI Key： PPIGZWSAKWYPMR-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC=CO2)CCNCC1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 4-(furan-2-yl)methyl-4-methoxypiperidine

Exploring 4-(Furan-2-yl)methyl-4-methoxypiperidine (CAS No. 2228931-61-9): A Versatile Compound in Modern Chemistry

The compound 4-(furan-2-yl)methyl-4-methoxypiperidine (CAS No. 2228931-61-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic molecule combines a furan ring with a methoxypiperidine moiety, offering a rich platform for synthetic modifications and biological activity studies. Researchers and industry professionals are increasingly exploring its derivatives for their role in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 4-(furan-2-yl)methyl-4-methoxypiperidine is its structural similarity to bioactive natural products. The furan group, a common motif in medicinal chemistry, is known for its electron-rich nature and ability to participate in hydrogen bonding, making it valuable for designing enzyme inhibitors. Meanwhile, the methoxypiperidine segment contributes to improved solubility and bioavailability, addressing one of the major challenges in modern drug development. This dual functionality positions the compound as a promising candidate for further research.

In the context of sustainability and green chemistry, 4-(furan-2-yl)methyl-4-methoxypiperidine has also been investigated as a building block for biodegradable materials. With the global push toward reducing plastic waste, furan-based polymers derived from renewable resources have emerged as alternatives to petroleum-based plastics. The incorporation of the piperidine ring could further enhance the thermal stability and mechanical properties of these materials, opening new avenues for eco-friendly applications.

From a synthetic perspective, the preparation of CAS No. 2228931-61-9 often involves multi-step reactions, including nucleophilic substitutions and catalytic hydrogenation. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These innovations align with the pharmaceutical industry's demand for cost-effective and scalable processes, making the compound more accessible for large-scale studies.

Another area of exploration is the computational modeling of 4-(furan-2-yl)methyl-4-methoxypiperidine and its interactions with biological targets. Molecular docking studies have suggested potential affinity for G-protein-coupled receptors (GPCRs), which are critical in treating conditions like pain and inflammation. Such insights highlight the compound's relevance in precision medicine, where tailored therapies are developed based on molecular-level understanding.

As interest in neuroprotective agents grows, researchers are examining the role of 4-methoxypiperidine derivatives in mitigating oxidative stress and neurodegeneration. Preliminary studies indicate that the compound's ability to cross the blood-brain barrier could make it a valuable scaffold for developing treatments for Alzheimer's and Parkinson's diseases. This aligns with the broader trend of repurposing existing chemical entities for new therapeutic uses.

In summary, 4-(furan-2-yl)methyl-4-methoxypiperidine (CAS No. 2228931-61-9) represents a multifaceted compound with applications spanning drug discovery, green materials, and computational chemistry. Its structural versatility and compatibility with modern synthetic techniques underscore its potential to address some of the most pressing challenges in science and industry today.